Cas no 638139-91-0 ((5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one)

• Product Name: (5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one
• CAS No: 638139-91-0
• MF: C₂₁H₂₁NO₅S₂
• MW: 431.525143384933
• CID: 6179850
• PubChem ID: 1577986
• Update Time: 2025-07-09

(5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one
• AKOS002184787
• VU0489342-1
• F1567-0038
• 638139-91-0
• (E)-3-(2-ethoxyphenyl)-2-thioxo-5-(3,4,5-trimethoxybenzylidene)thiazolidin-4-one
• (5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one

• Inchi： 1S/C21H21NO5S2/c1-5-27-15-9-7-6-8-14(15)22-20(23)18(29-21(22)28)12-13-10-16(24-2)19(26-4)17(11-13)25-3/h6-12H,5H2,1-4H3/b18-12+
• InChI Key： SHKLQTUEBDJYNB-LDADJPATSA-N
• SMILES： S1C(N(C(/C/1=C\C1C=C(C(=C(C=1)OC)OC)OC)=O)C1C=CC=CC=1OCC)=S

Computed Properties

• Exact Mass: 431.08611512g/mol
• Monoisotopic Mass: 431.08611512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 115Ų

Additional information on (5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one

Introduction to (5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one (CAS No. 638139-91-0)

(5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 638139-91-0), belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring a thiazolidinone core adorned with aromatic substituents, positions it as a candidate for further exploration in drug discovery and therapeutic applications.

The molecular architecture of (5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one incorporates several key functional groups that contribute to its potential pharmacological properties. The presence of an ethoxy group at the 2-position of the phenyl ring and a sulfanylidene moiety at the 2-position of the thiazolidinone ring suggests possible interactions with biological targets. Additionally, the 3,4,5-trimethoxyphenyl substituent at the 5-position introduces methoxy groups that can influence the electronic properties and metabolic stability of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the aromatic rings in (5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one can engage in π-stacking interactions with biological receptors, which is a common mechanism for many pharmacologically active molecules. Furthermore, the thiazolidinone core is known to exhibit bioisosterism with other heterocyclic scaffolds, suggesting potential for structural optimization and lead development.

In the realm of medicinal chemistry, the synthesis and characterization of novel heterocyclic compounds remain a cornerstone for discovering new therapeutic agents. The synthesis of (5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to construct the desired molecular framework efficiently.

The biological evaluation of this compound has been a focus of several research groups aiming to uncover its potential therapeutic benefits. Preliminary in vitro studies have suggested that (5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, its interaction with cytochrome P450 enzymes could provide insights into its metabolic pathways and potential drug-drug interactions. Additionally, its binding affinity for specific protein targets could be explored through high-throughput screening assays to identify novel pharmacological applications.

The structural features of this compound also make it an attractive candidate for further derivatization to enhance its pharmacological properties. By modifying the substituents on the aromatic rings or introducing additional functional groups, researchers can fine-tune the bioactivity profile of (5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one. Such modifications can lead to improved solubility, bioavailability, and target specificity, which are crucial factors for successful drug development.

The role of computational methods in drug discovery has become increasingly prominent in recent years. Molecular docking simulations have been used to predict how (5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one interacts with biological targets at the atomic level. These simulations can help identify key binding residues and provide insights into the molecular basis of its bioactivity. Furthermore, virtual screening techniques have been employed to identify potential lead compounds from large libraries of molecules based on their predicted binding affinities.

The synthesis and characterization of this compound also highlight the importance of advanced analytical techniques in modern chemistry. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating its structure and confirming its purity. These methods provide detailed information about the molecular connectivity and conformational preferences of (5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one, which are essential for understanding its chemical behavior and potential applications.

In conclusion,(5E)-3-(2-ethoxyphenyl)-2-sulfanylidene-5-(3,4，